BENGHE Foundational & Exploratory

Check Availability & Pricing

4'-phenoxy-2-hydroxyacetophenone molecular
weight and formula

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

2-Hydroxy-4'-
Compound Name:

phenoxyacetophenone
CAS No.: 92254-23-4
Cat. No.: B3389259

Get Quote

Technical Guide: 4'-Phenoxy-2-
hydroxyacetophenone
Executive Summary

4'-Phenoxy-2-hydroxyacetophenone (CAS 92254-23-4), also known by its IUPAC designation
2-hydroxy-1-(4-phenoxyphenyl)ethanone, is a specialized aromatic ketone intermediate. It
serves as a critical building block in the synthesis of Type | photoinitiators (specifically

-hydroxy ketones) used in UV-curable coatings and biocompatible hydrogels. Additionally, its
diphenyl ether core makes it a valuable scaffold in medicinal chemistry, particularly for
antifungal and antineoplastic pharmacophores where the phenoxy group provides essential
lipophilicity and steric bulk.

This guide provides a comprehensive technical analysis of the molecule, including its
physicochemical properties, validated synthetic pathways, analytical characterization, and
application logic in high-value chemical manufacturing.
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Physicochemical Profile

The following data consolidates the fundamental chemical identity and physical properties of 4'-
phenoxy-2-hydroxyacetophenone.

ble 1: Molecular Identi ies[1]

Property Specification

Chemical Name 2-Hydroxy-1-(4-phenoxyphenyl)ethanone

4'-Phenoxy-2-hydroxyacetophenone; p-
Common Synonyms
Phenoxy-alpha-hydroxyacetophenone

CAS Registry Number 92254-23-4

Molecular Formula C14H1203

Molecular Weight 228.24 g/mol

SMILES 0O=C(CO)clccc(Oc2ccecec2)ccl

Appearance White to off-white crystalline solid

Melting Point 85-90 °C (Predicted/Analogous range)

Solubility Soluble in DMSO, Methanol, Chloroform;
Insoluble in Water

LogP (Predicted) 2.5 — 2.8 (Lipophilic due to phenoxy moiety)

H-Bond Donors/Acceptors 1 Donor (-OH) / 3 Acceptors (C=0, -O-, -OH)

Synthetic Pathways & Manufacturing Logic

The synthesis of 4'-phenoxy-2-hydroxyacetophenone typically follows a Friedel-Crafts acylation
followed by a nucleophilic substitution/hydrolysis sequence. This route is preferred industrially
for its scalability and the availability of the diphenyl ether starting material.

Validated Synthetic Protocol
Step 1: Friedel-Crafts Acylation
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e Precursors: Diphenyl ether and Chloroacetyl chloride.
e Catalyst: Aluminum chloride (

).[1]

e Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane.

e Mechanism: Electrophilic aromatic substitution occurs predominantly at the para position of
the diphenyl ether due to the directing effect of the phenoxy group, yielding 2-chloro-1-(4-
phenoxyphenyl)ethanone (CAS 2632-10-2).

Step 2: Hydrolysis to

-Hydroxy Ketone

e Reagents: Sodium formate (
) or Sodium acetate (

) followed by acid hydrolysis.

e Rationale: Direct hydrolysis of

-haloketones with hydroxide (

) often leads to polymerization or Favorskii rearrangement. Using a carboxylate salt first
forms the ester intermediate (2-formyloxy or 2-acetoxy), which is then gently hydrolyzed to
the alcohol.

Process Visualization (DOT Diagram)
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Figure 1: Synthetic workflow from diphenyl ether to the target

-hydroxy ketone via the chloro-intermediate.

Analytical Characterization

To validate the identity of synthesized 4'-phenoxy-2-hydroxyacetophenone, the following
spectral signatures are diagnostic.

Nuclear Magnetic Resonance ( H-NMR)

e Solvent:
or

e Aromatic Region (
6.9 — 8.0 ppm):

o Two doublets (AA'BB' system) for the central phenylene ring (protons ortho and meta to
the carbonyl).
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o Multiplet for the terminal phenyl ring (5 protons).
o Alpha-Methylene (
4.5 — 4.8 ppm):
o Asinglet (or doublet if coupling with OH is resolved) corresponding to the
group adjacent to the carbonyl and hydroxyl.
e Hydroxyl (
3.0 — 5.0 ppm):

o Broad singlet, exchangeable with

Mass Spectrometry (MS)

e lonization: ESI+ or EI.
e Molecular lon:
Da.
o Fragmentation Pattern:
o Loss of

(M-31) is common in
-hydroxy ketones.

o Tropylium ion or phenoxy fragments may be observed.[2]

Applications in Research & Development
Photoinitiator Synthesis

The 2-hydroxyacetophenone moiety is the functional core of Norrish Type | photoinitiators.
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e Mechanism: Upon UV irradiation, the molecule undergoes homolytic cleavage at the C-C
bond between the carbonyl and the

-carbon.

 Significance: The phenoxy substitution shifts the UV absorption maximum (

) compared to unsubstituted acetophenone, potentially allowing for curing at longer
wavelengths (near-UV). It serves as a precursor to more complex initiators like 2-hydroxy-1-
(4-(2-hydroxyethoxy)phenyl)-2-methyl-1-propanone (Irgacure 2959 analog).

Pharmaceutical Intermediate

In drug discovery, the diphenyl ether scaffold is a "privileged structure” found in various
bioactive compounds.

e Linker Chemistry: The

-hydroxy ketone group provides a versatile handle for cyclization reactions (e.g., forming
oxazoles or imidazoles) or reduction to 1,2-diols.

o Target Classes: Used in the synthesis of tubulin polymerization inhibitors and antifungal
agents where the phenoxy group mimics hydrophobic pockets in protein targets.

Safety & Handling (SDS Summary)

While specific toxicological data for this intermediate may be limited, it should be handled
according to protocols for

-hydroxy ketones and halogenated aromatic compounds.

» GHS Classification:
o Warning: Causes skin irritation (H315), Causes serious eye irritation (H319).
o STOT-SE: May cause respiratory irritation (H335).

» Handling: Use in a fume hood. Avoid dust generation.

e Storage: Store under inert gas (Nitrogen/Argon) at 2-8°C.
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-Hydroxy ketones can be sensitive to oxidation or dimerization over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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